Cas no 2228613-80-5 (1-(2-phenoxyphenyl)cyclopentan-1-amine)
1-(2-phenoxyphenyl)cyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-phenoxyphenyl)cyclopentan-1-amine
- 2228613-80-5
- EN300-1863337
-
- Inchi: 1S/C17H19NO/c18-17(12-6-7-13-17)15-10-4-5-11-16(15)19-14-8-2-1-3-9-14/h1-5,8-11H,6-7,12-13,18H2
- InChI Key: UZXMEJTZZCNQTP-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1=CC=CC=C1C1(CCCC1)N
Computed Properties
- Exact Mass: 253.146664230g/mol
- Monoisotopic Mass: 253.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 35.2Ų
1-(2-phenoxyphenyl)cyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1863337-0.05g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 0.05g |
$851.0 | 2023-09-18 | ||
| Enamine | EN300-1863337-0.1g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 0.1g |
$892.0 | 2023-09-18 | ||
| Enamine | EN300-1863337-0.25g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 0.25g |
$933.0 | 2023-09-18 | ||
| Enamine | EN300-1863337-0.5g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 0.5g |
$974.0 | 2023-09-18 | ||
| Enamine | EN300-1863337-1.0g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 1g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1863337-2.5g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 2.5g |
$1988.0 | 2023-09-18 | ||
| Enamine | EN300-1863337-5.0g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 5g |
$2940.0 | 2023-05-23 | ||
| Enamine | EN300-1863337-10.0g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 10g |
$4360.0 | 2023-05-23 | ||
| Enamine | EN300-1863337-1g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 1g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1863337-5g |
1-(2-phenoxyphenyl)cyclopentan-1-amine |
2228613-80-5 | 5g |
$2940.0 | 2023-09-18 |
1-(2-phenoxyphenyl)cyclopentan-1-amine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-(2-phenoxyphenyl)cyclopentan-1-amine
Introduction to 1-(2-phenoxyphenyl)cyclopentan-1-amine (CAS No. 2228613-80-5)
1-(2-phenoxyphenyl)cyclopentan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228613-80-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopentanamine core linked to a phenoxyphenyl group, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both aromatic and aliphatic moieties in its structure suggests diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery.
The phenoxyphenyl moiety, characterized by its two aromatic rings connected by an oxygen atom, is a common structural motif in bioactive molecules. This group is known for its ability to modulate receptor binding and enzyme inhibition, contributing to the compound's pharmacological profile. In contrast, the cyclopentan-1-amine part introduces a rigid aliphatic ring system that can influence the compound's conformational flexibility and binding affinity. The combination of these structural elements makes 1-(2-phenoxyphenyl)cyclopentan-1-amine a structurally intriguing molecule with potential applications in various therapeutic areas.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The three-dimensional structure of 1-(2-phenoxyphenyl)cyclopentan-1-amine has been modeled to identify potential binding sites on biological targets. These models suggest that the compound may interact with enzymes and receptors involved in metabolic pathways, inflammation, and neurodegeneration. Such interactions are of particular interest in the development of novel therapeutic agents for treating chronic diseases.
In the context of drug discovery, 1-(2-phenoxyphenyl)cyclopentan-1-amine represents a valuable scaffold for designing molecules with enhanced pharmacological properties. The cyclopentanamine moiety is known to enhance oral bioavailability and metabolic stability, while the phenoxyphenyl group can improve binding affinity and selectivity. These characteristics make the compound a promising candidate for further optimization in lead generation programs.
One of the most exciting aspects of 1-(2-phenoxyphenyl)cyclopentan-1-amine is its potential application in treating neurological disorders. Studies have shown that similar compounds with aromatic/aliphatic hybrid structures can modulate neurotransmitter systems, potentially offering new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The phenoxyphenyl group, in particular, has been identified as a key element in enhancing interaction with serotonin receptors, which play a crucial role in mood regulation.
Furthermore, the compound's structural features make it an attractive candidate for developing antiviral agents. The rigid cyclopentan ring can mimic natural substrates or inhibitors of viral enzymes, while the phenoxyphenyl moiety can disrupt viral protein-protein interactions. Preliminary studies have indicated that derivatives of 1-(2-phenoxyphenyl)cyclopentan-1-amine exhibit inhibitory effects against certain viral strains, suggesting its potential as an antiviral therapeutic.
The synthesis of 1-(2-phenoxyphenyl)cyclopentan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the cyclopentane ring via cyclization reactions and the introduction of the phenoxyphenyl group through nucleophilic substitution or coupling reactions. Advances in synthetic methodologies have enabled more efficient and sustainable production processes for such compounds.
Environmental considerations are also important in the synthesis and application of 1-(2-phenoxyphenyl)cyclopentan-1-amine. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. Additionally, efforts are being made to develop biodegradable derivatives that can be safely disposed of after use.
The pharmacokinetic properties of 1-(2-phenoxyphenyl)cyclopentan-1-amine are another area of active research. Studies have shown that modifications to its structure can significantly impact its absorption, distribution, metabolism, excretion (ADME) profile. By optimizing these properties, researchers aim to develop more effective formulations that improve patient compliance and therapeutic outcomes.
In conclusion, 1-(2-phenoxyphenyl)cyclopentan-1-amine (CAS No. 2228613-80-5) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of aromatic and aliphatic moieties makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a crucial role in future drug discovery efforts.
2228613-80-5 (1-(2-phenoxyphenyl)cyclopentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)